Cas no 2091712-42-2 (4-(chloromethyl)thieno2,3-dpyrimidine)

• Product Name: 4-(chloromethyl)thieno2,3-dpyrimidine
• CAS No: 2091712-42-2
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• MDL: MFCD30696850
• CID: 5248425
• Update Time: 2025-10-29

4-(chloromethyl)thieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-(chloromethyl)-
• 4-(chloromethyl)thieno2,3-dpyrimidine

• MDL： MFCD30696850
• Inchi： 1S/C7H5ClN2S/c8-3-6-5-1-2-11-7(5)10-4-9-6/h1-2,4H,3H2
• InChI Key： QOFXTHSJCFXWKZ-UHFFFAOYSA-N
• SMILES： C1=NC(CCl)=C2C=CSC2=N1

Additional information on 4-(chloromethyl)thieno2,3-dpyrimidine

Recent Advances in the Application of 4-(Chloromethyl)thieno[2,3-d]pyrimidine (CAS: 2091712-42-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(chloromethyl)thieno[2,3-d]pyrimidine (CAS: 2091712-42-2) has recently emerged as a key scaffold in medicinal chemistry and chemical biology due to its versatile reactivity and potential therapeutic applications. This heterocyclic structure, featuring a chloromethyl group at the 4-position of the thienopyrimidine core, serves as a valuable intermediate for the synthesis of biologically active molecules targeting various disease pathways.

Recent studies have demonstrated the utility of this compound in kinase inhibitor development, particularly for oncology targets. A 2023 publication in the Journal of Medicinal Chemistry reported its use in constructing covalent inhibitors of Bruton's tyrosine kinase (BTK), where the chloromethyl group enables selective modification of cysteine residues in the ATP-binding pocket. The resulting inhibitors showed improved selectivity profiles compared to first-generation BTK inhibitors.

In parallel research, 4-(chloromethyl)thieno[2,3-d]pyrimidine has been employed as a building block for PROTAC (proteolysis targeting chimera) development. A Nature Chemical Biology study (2024) detailed its incorporation into heterobifunctional molecules targeting estrogen receptor degradation, with the chloromethyl group serving as an attachment point for E3 ligase ligands. This approach demonstrated enhanced degradation efficiency and reduced off-target effects compared to traditional small-molecule inhibitors.

The compound's synthetic versatility has also been explored in antimicrobial drug discovery. Recent work published in Bioorganic & Medicinal Chemistry Letters (2024) utilized this scaffold to develop novel bacterial topoisomerase inhibitors, with the chloromethyl group enabling rapid diversification through nucleophilic substitution reactions. These derivatives showed promising activity against drug-resistant Gram-positive pathogens.

From a chemical biology perspective, 2091712-42-2 has proven valuable as a tool compound for protein labeling studies. Its thienopyrimidine core provides excellent fluorescence properties, while the reactive chloromethyl group allows for selective protein conjugation. A recent ACS Chemical Biology paper (2024) demonstrated its application in live-cell imaging of kinase dynamics, offering superior signal-to-noise ratios compared to conventional probes.

Ongoing research continues to expand the applications of this versatile building block. Current clinical trials include several drug candidates derived from 4-(chloromethyl)thieno[2,3-d]pyrimidine, particularly in oncology and inflammatory diseases. The compound's unique combination of synthetic accessibility and biological relevance positions it as an important tool for future drug discovery efforts.